Cas no 63434-50-4 (3-(3,4-Dimethoxyphenoxy)propanoic acid)

3-(3,4-Dimethoxyphenoxy)propanoic acid structure
63434-50-4 structure
Product Name:3-(3,4-Dimethoxyphenoxy)propanoic acid
CAS No:63434-50-4
MF:C11H14O5
MW:226.225863933563
CID:1094420
PubChem ID:14412566
Update Time:2025-04-20

3-(3,4-Dimethoxyphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-Dimethoxyphenoxy)propanoic acid
    • 3-(3,4-dimethoxy-phenoxy)-propionic acid
    • 3-(3,4-Dimethoxy-phenoxy)-propionsaeure
    • 3,4-dimethoxy phenoxy propionic acid
    • AGN-PC-001CGJ
    • AK149345
    • Propanoic acid, 3-(3,4-dimethoxyphenoxy)-
    • SureCN8215629
    • SCHEMBL8215629
    • 63434-50-4
    • 3-(3,4-Dimethoxyphenoxy)propanoicacid
    • Inchi: 1S/C11H14O5/c1-14-9-4-3-8(7-10(9)15-2)16-6-5-11(12)13/h3-4,7H,5-6H2,1-2H3,(H,12,13)
    • InChI Key: AJDCBYMKYSZSLT-UHFFFAOYSA-N
    • SMILES: O(CCC(=O)O)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 226.08412
  • Monoisotopic Mass: 226.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99

3-(3,4-Dimethoxyphenoxy)propanoic acid Pricemore >>

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